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Compound of Interest

Compound Name: UNC3230

Cat. No.: B611581 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
UNC3230 is a potent and selective inhibitor of phosphatidylinositol-4-phosphate 5-kinase type

1C (PIP5K1C), with an IC50 of approximately 41 nM.[1][2][3] It is a valuable tool for studying

PIP2-dependent signaling pathways involved in processes such as nociception and cancer cell

biology.[4][5][6] Accurate and consistent preparation of stock solutions is critical for obtaining

reliable and reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended

solvent for preparing UNC3230 stock solutions due to its high solubilizing capacity for this

compound.[4][5][7][8] This document provides a detailed protocol for the preparation, storage,

and handling of UNC3230 stock solutions in DMSO.

Physicochemical Properties
A summary of the key physicochemical properties of UNC3230 is presented below.

Property Value Source

Molecular Formula C₁₇H₂₀N₄O₂S [4][5][8][9]

Molecular Weight 344.43 g/mol [1][4][9]

Appearance Crystalline solid [5][7]

Purity ≥95% to ≥98% [4][5][7]
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Solubility Data
UNC3230 exhibits high solubility in DMSO. It is sparingly soluble in ethanol and aqueous

solutions.[4][5][7]

Solvent
Maximum
Concentration

Molar
Concentration
(mM)

Source

DMSO ~30-125 mg/mL ~87-363 mM [1][2][4][5][7]

DMF 30 mg/mL 87.10 mM [4][5][7]

Ethanol 0.2 mg/mL 0.58 mM [4][5][7]

Note: Solubility in DMSO can be affected by its purity and water content. Using fresh,

anhydrous DMSO is recommended, and sonication may be required to achieve higher

concentrations.[1][2]

Experimental Protocol: Preparation of a 10 mM
UNC3230 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of UNC3230 in DMSO. The

required mass for other concentrations can be calculated using the formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /

1000

UNC3230 powder (purity ≥95%)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips
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Vortex mixer

(Optional) Sonicator

Equilibration: Allow the vial of UNC3230 powder to equilibrate to room temperature for at

least 60 minutes before opening to prevent condensation.

Calculation: Calculate the mass of UNC3230 required. For example, to prepare 1 mL of a 10

mM stock solution:

Mass (mg) = 10 mM x 1 mL x 344.43 g/mol / 1000 = 3.44 mg

Weighing: Carefully weigh out the calculated mass of UNC3230 powder using an analytical

balance and transfer it to a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of DMSO to the tube containing the UNC3230
powder. For a 10 mM stock, you would add 1 mL of DMSO for every 3.44 mg of powder.

Dissolution: Close the tube/vial tightly and vortex thoroughly until the powder is completely

dissolved. If necessary, brief sonication in a water bath can be used to aid dissolution.[1]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots in a tightly sealed container, protected from light.

The following table provides the required mass of UNC3230 for preparing common stock

solution concentrations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b611581?utm_src=pdf-body
https://www.benchchem.com/product/b611581?utm_src=pdf-body
https://www.benchchem.com/product/b611581?utm_src=pdf-body
https://www.benchchem.com/product/b611581?utm_src=pdf-body
https://www.medchemexpress.com/unc3230.html
https://www.benchchem.com/product/b611581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.34 mg 1.72 mg 3.44 mg

5 mM 1.72 mg 8.61 mg 17.22 mg

10 mM 3.44 mg 17.22 mg 34.44 mg

50 mM 17.22 mg 86.11 mg 172.21 mg

Storage and Stability
Proper storage is crucial to maintain the stability and activity of the UNC3230 stock solution.

Powder (Solid): Store at -20°C for long-term stability (≥4 years).[7]

DMSO Stock Solution:

Long-term: Store aliquots at -80°C. Stability is reported to be between 3 months and 2

years at this temperature.[1][4]

Short-term: For frequent use, store at -20°C. Stability ranges from 2 weeks to 1 year.[1][2]

[4] It is generally recommended to use solutions stored at -20°C within one month.

Key Recommendations:

Always use fresh, anhydrous DMSO.[2]

Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[1]

Protect solutions from light.

Aqueous solutions of UNC3230 are not recommended for storage beyond one day.[7]

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for stock solution preparation and

the signaling pathway targeted by UNC3230.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing UNC3230 stock solution in DMSO.
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UNC3230 Mechanism of Action
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Caption: UNC3230 inhibits PIP5K1C, blocking PIP2 production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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